N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]-Nalpha-[(2-methylpropoxy)carbonyl]tryptophanamide

• Molecular Formula: C30H30N4O3S
• Molecular Weight: 526.7 g/mol
• IUPAC Name: 2-methylpropyl N-[3-(1H-indol-3-yl)-1-[4-(6-methyl-1,3-benzothiazol-2-yl)anilino]-1-oxopropan-2-yl]carbamate
• InChI: InChI=1S/C30H30N4O3S/c1-18(2)17-37-30(36)34-26(15-21-16-31-24-7-5-4-6-23(21)24)28(35)32-22-11-9-20(10-12-22)29-33-25-13-8-19(3)14-27(25)38-29/h4-14,16,18,26,31H,15,17H2,1-3H3,(H,32,35)(H,34,36)
• InChI Key: CVAVLOIWDUHKFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)C(CC4=CNC5=CC=CC=C54)NC(=O)OCC(C)C

Description

2-METHYLPROPYL N-[2-(1H-INDOL-3-YL)-1-{[4-(6-METHYL-1,3-BENZOTHIAZOL-2-YL)PHENYL]CARBAMOYL}ETHYL]CARBAMATE is a complex organic compound that features an indole core, a benzothiazole moiety, and a carbamate group. This compound is of significant interest due to its potential biological activities and applications in various fields such as medicinal chemistry and pharmacology.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-METHYLPROPYL N-[2-(1H-INDOL-3-YL)-1-{[4-(6-METHYL-1,3-BENZOTHIAZOL-2-YL)PHENYL]CARBAMOYL}ETHYL]CARBAMATE typically involves multi-step organic reactionsCommon reagents used in these reactions include formaldehyde, tetrabutylammonium iodide, and potassium carbonate in solvents like toluene .

Industrial Production Methods: Industrial production methods for this compound would likely involve optimization of the synthetic route to ensure high yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions: 2-METHYLPROPYL N-[2-(1H-INDOL-3-YL)-1-{[4-(6-METHYL-1,3-BENZOTHIAZOL-2-YL)PHENYL]CARBAMO